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Compound of Interest

Compound Name:
MreB Perturbing Compound A22

hydrochloride

Cat. No.: B159323 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of MreB Perturbing Compound A22 hydrochloride, a cell-

permeable isothiourea compound that acts as a specific and reversible inhibitor of MreB

function.

Key Safety and Handling Information
A22 hydrochloride is a combustible solid and should be handled with care.[1][2] It is crucial to

prevent the accumulation of dust and to keep the compound away from ignition sources. When

handling the solid or its solutions, appropriate personal protective equipment (PPE), including a

lab coat, nitrile gloves, and safety eyewear, should always be worn. The compound is

hygroscopic and should be stored in a desiccated environment, protected from light.[1] For

solutions, it is recommended to aliquot and freeze them to maintain stability and prevent

degradation from repeated freeze-thaw cycles.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for A22 hydrochloride, which can inform

its handling and disposal.
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Property Value Source

Molecular Weight 271.59 g/mol

Solubility
H₂O: 2 mg/mL (clear solution,

warmed)
[2]

DMSO: ≥ 20 mg/mL [3]

DMF: ≥ 20 mg/mL [3]

Ethanol: ≥ 1 mg/mL [3]

Storage Temperature 2-8°C [1][2]

Minimum Inhibitory 3.1 µg/ml for E. coli [3]

Concentration (MIC)

2 and 64 μg/mL for

Pseudomonas aeruginosa and

Escherichia coli clinical

isolates

[4]

Storage Class Code 11 - Combustible Solids [1][2]

WGK (Water Hazard Class) 3 (highly hazardous to water) [1][2]

Experimental Protocol for Disposal
The disposal of A22 hydrochloride must comply with federal, state, and local regulations for

hazardous waste.[5][6][7] The following protocol provides a general guideline for its disposal.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific procedures and requirements.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves (e.g.,

nitrile), safety goggles or face shield.

Hazardous waste container, properly labeled.

Chemical fume hood.
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Spill kit for chemical spills.

Procedure:

Waste Identification and Segregation:

Determine if the A22 hydrochloride waste is considered hazardous under the Resource

Conservation and Recovery Act (RCRA).[5][7][8][9] Given its properties as a combustible

solid and its water hazard classification, it should be treated as hazardous waste.

Segregate A22 hydrochloride waste from other waste streams. This includes unused solid

compound, contaminated labware (e.g., pipette tips, tubes), and solutions.

Solid Waste Disposal:

Carefully collect any unused or waste A22 hydrochloride powder in a clearly labeled,

sealed container.

Minimize dust generation during transfer.

The container should be labeled as "Hazardous Waste" and include the chemical name:

"A22 hydrochloride, (S-(3,4-Dichlorobenzyl)isothiourea hydrochloride)".

Store the sealed container in a designated hazardous waste accumulation area until

collection by a licensed disposal service.

Liquid Waste Disposal:

Collect all aqueous and solvent-based solutions containing A22 hydrochloride in a

dedicated, leak-proof hazardous waste container.

Do not dispose of A22 hydrochloride solutions down the drain.[10] The high water hazard

class (WGK 3) indicates a significant risk to aquatic environments.

The liquid waste container must be clearly labeled as "Hazardous Waste" with the full

chemical name and the approximate concentration of A22 hydrochloride and any solvents

used.
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Keep the container sealed when not in use and store it in a secondary containment bin

within a designated hazardous waste accumulation area.

Contaminated Labware and PPE Disposal:

Disposable items such as gloves, weigh boats, and pipette tips that have come into direct

contact with A22 hydrochloride should be collected in a separate, sealed bag or container

labeled as "Hazardous Waste - A22 hydrochloride contaminated debris".

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or DMSO), and the rinsate collected as hazardous liquid waste.

Arranging for Pickup and Disposal:

Follow your institution's procedures for requesting a hazardous waste pickup.

Ensure all waste containers are properly labeled and sealed before collection.

A hazardous waste manifest will be required for off-site transportation and disposal, which

will be handled by your institution's EHS and the licensed waste management company.[8]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of A22 hydrochloride.
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Start: A22 Hydrochloride Waste Generated

Identify Waste Type

Solid Waste (Unused Compound, Contaminated Debris)

 Solid 

Liquid Waste (Solutions)

 Liquid 

Collect in Labeled, Sealed Hazardous Waste Container Collect in Labeled, Leak-Proof Hazardous Waste Container with Secondary Containment

Store in Designated Hazardous Waste Accumulation Area

Arrange for Pickup by Licensed Hazardous Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

A22 Hydrochloride Disposal Workflow

By adhering to these guidelines and consulting with institutional safety professionals,

researchers can ensure the safe and compliant disposal of MreB Perturbing Compound A22
hydrochloride, thereby protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A22 hydrochloride ≥95% (HPLC),cell-permeable isothiourea compound, solid | Sigma-
Aldrich [sigmaaldrich.com]

2. ≥95% (HPLC), MreB inhibitor, powder | Sigma-Aldrich [sigmaaldrich.cn]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. youtube.com [youtube.com]

6. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of
Pennsylvania [pa.gov]

7. Summary of Hazardous Waste Regulations | Florida Department of Environmental
Protection [floridadep.gov]

8. epa.gov [epa.gov]

9. epa.gov [epa.gov]

10. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Proper Disposal of MreB Perturbing Compound A22
Hydrochloride: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159323#mreb-perturbing-compound-a22-
hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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